3-(4-bromophenyl)-5-(3,5-dimethylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(4-bromophenyl)-5-(3,5-dimethylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H13BrN2O/c1-10-7-11(2)9-13(8-10)16-18-15(19-20-16)12-3-5-14(17)6-4-12/h3-9H,1-2H3
• InChI Key: ZOKRBWXCWDIGQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C2=NC(=NO2)C3=CC=C(C=C3)Br)C
• Molecular Formula: C16H13BrN2O
• Molecular Weight: 329.19 g/mol

Description

3-(4-bromophenyl)-5-(3,5-dimethylphenyl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains an oxadiazole ring and two aromatic rings, making it a versatile molecule that can be modified to suit various purposes.

Mechanism of Action

The mechanism of action of 3-(4-bromophenyl)-5-(3,5-dimethylphenyl)-1,2,4-oxadiazole varies depending on its application. In anticancer research, it has been found to inhibit the growth of cancer cells by inducing apoptosis, inhibiting angiogenesis, and suppressing the metastatic potential of cancer cells. In antimicrobial and antiviral research, it has been shown to disrupt the cell membrane and inhibit the replication of microorganisms. In neurodegenerative disorder research, it has been found to inhibit the aggregation of amyloid-beta and tau proteins, which are implicated in the pathogenesis of these disorders.
Biochemical and Physiological Effects:
3-(4-bromophenyl)-5-(3,5-dimethylphenyl)-1,2,4-oxadiazole has been found to have various biochemical and physiological effects depending on its application. In anticancer research, it has been found to induce apoptosis by activating caspases and downregulating anti-apoptotic proteins. In neurodegenerative disorder research, it has been shown to inhibit the aggregation of amyloid-beta and tau proteins, which are implicated in the pathogenesis of these disorders. In addition, it has been found to have antioxidant and anti-inflammatory effects, which may contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-bromophenyl)-5-(3,5-dimethylphenyl)-1,2,4-oxadiazole in lab experiments include its high purity, stability, and versatility. It can be easily synthesized and modified to suit various purposes. However, its limitations include its potential toxicity and limited solubility in some solvents, which may affect its bioavailability and efficacy.

Future Directions

There are numerous future directions for the research of 3-(4-bromophenyl)-5-(3,5-dimethylphenyl)-1,2,4-oxadiazole. In medicinal chemistry, it can be further modified to improve its pharmacokinetic properties and increase its specificity for certain targets. In materials science, it can be used as a building block for the synthesis of novel materials with unique properties. In addition, further research is needed to elucidate its mechanism of action and potential therapeutic applications in various fields.

Synthesis Methods

The synthesis of 3-(4-bromophenyl)-5-(3,5-dimethylphenyl)-1,2,4-oxadiazole involves the reaction of 4-bromoaniline and 3,5-dimethylphenyl isocyanate in the presence of a catalyst such as triethylamine. The reaction proceeds through the formation of an intermediate, which then undergoes cyclization to form the final product. The yield of the reaction can be improved by optimizing the reaction conditions such as temperature, solvent, and catalyst concentration.

Scientific Research Applications

3-(4-bromophenyl)-5-(3,5-dimethylphenyl)-1,2,4-oxadiazole has been found to have potential applications in various fields of scientific research. In medicinal chemistry, it has been studied for its anticancer, antimicrobial, and antiviral properties. It has also been investigated as a potential drug candidate for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. In addition, it has been used as a fluorescent probe for the detection of metal ions and as a ligand for the synthesis of metal complexes.